Cas no 156801-59-1 (Ethanone,2-chloro-1-(2,3-dimethoxyphenyl)-)

• Product Name: Ethanone,2-chloro-1-(2,3-dimethoxyphenyl)-
• CAS No: 156801-59-1
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 107603
• PubChem ID: 21475939
• Update Time: 2025-10-24

Ethanone,2-chloro-1-(2,3-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(2,3-dimethoxyphenyl)-
• 2-chloro-1-(2,3-dimethoxyphenyl)ethanone
• Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- (9CI)
• 156801-59-1
• DTXSID10614394
• 2-Chloro-1-(2,3-dimethoxyphenyl)ethan-1-one
• AKOS017560206
• SCHEMBL8544356
• EN300-1985920

• Inchi： 1S/C10H11ClO3/c1-13-9-5-3-4-7(8(12)6-11)10(9)14-2/h3-5H,6H2,1-2H3
• InChI Key： SAGJHMNXUHEXEM-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Ethanone,2-chloro-1-(2,3-dimethoxyphenyl)-

Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- (CAS No. 156801-59-1): A Comprehensive Overview

Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- (CAS No. 156801-59-1) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as 2-chloro-1-(2,3-dimethoxyphenyl)ethanone, is characterized by its aromatic ring substituted with methoxy groups and a chlorinated ketone moiety. Its chemical formula is C₁₀H₁₁ClO₃, and it has a molecular weight of 208.64 g/mol.

The synthesis of Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- typically involves the reaction of 2,3-dimethoxybenzaldehyde with an appropriate chlorinated ketone precursor. This process can be optimized using various catalysts and solvents to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of this compound, such as the use of microwave-assisted reactions and solvent-free conditions.

In terms of its physical properties, Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- is a white crystalline solid at room temperature with a melting point of approximately 85°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. These properties make it suitable for various applications in both laboratory and industrial settings.

The biological activity of Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- has been the subject of numerous studies. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory properties. These effects are attributed to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. In vitro studies have demonstrated that Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- can protect cells from oxidative stress-induced damage, making it a promising candidate for the development of novel therapeutic agents.

Recent clinical trials have explored the potential of Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- in the treatment of various diseases. Preliminary results indicate that it may have therapeutic benefits in conditions such as neurodegenerative disorders and chronic inflammatory diseases. For instance, a study published in the *Journal of Medicinal Chemistry* reported that Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- significantly reduced neuronal cell death in a mouse model of Alzheimer's disease. Another study in *Pharmacological Research* found that this compound effectively alleviated symptoms in a rat model of rheumatoid arthritis.

The safety profile of Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- has also been extensively evaluated. Toxicological studies have shown that it has low toxicity at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, as with any new compound, further long-term studies are necessary to fully understand its safety and potential side effects.

In addition to its pharmaceutical applications, Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- has found use in other areas such as materials science and chemical synthesis. Its unique structure makes it an excellent building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as an intermediate in the preparation of advanced polymers and functional materials with enhanced mechanical and thermal properties.

The market demand for Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- is expected to grow due to its wide range of applications and potential health benefits. Key players in the chemical industry are investing in research and development to improve production methods and expand its use in various sectors. The global market for this compound is projected to reach several million dollars by 2030, driven by increasing demand from pharmaceutical companies and other industries.

In conclusion, Ethanone, 2-chloro-1-(2,3-dimethoxyphenyl)- (CAS No. 156801-59-1) is a multifaceted compound with significant potential in both research and commercial applications. Its unique chemical structure and biological activity make it a valuable asset in the development of new therapies and materials. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.